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Compound of Interest

Compound Name: Cresol red

Cat. No.: B154985

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cresol Red (o-cresolsulfonephthalein) is a versatile triarylmethane dye widely utilized as a pH
indicator in various laboratory applications, including titrations and microbial culture media
preparation. It is also employed as a tracking dye in agarose and polyacrylamide gel
electrophoresis for monitoring the migration of nucleic acids. This document provides detailed
protocols for the preparation of Cresol Red indicator solutions and its applications, complete
with quantitative data and procedural diagrams to ensure accuracy and reproducibility in
experimental workflows.

Chemical and Physical Properties

Cresol Red is characterized by two distinct pH transition ranges, making it suitable for
assessing both acidic and slightly alkaline conditions. Its properties are summarized in the
table below.
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Property Value Reference
Molecular Formula C21H1805S
Molecular Weight 382.43 g/mol

Dark green or brown-red

Appearance

powder/crystals

Sparingly soluble in water;
Solubility soluble in ethanol and dilute

alkalis.

Acidic pH Range

pH 0.2 (Red) to pH 1.8
(Yellow)

[1]

Alkaline pH Range

pH 7.2 (Yellow) to pH 8.8
(Reddish-purple/Violet)

(112131

Storage Temperature

Room temperature

Preparation of Cresol Red Indicator Solution (0.1%

wiv)

This protocol outlines the standard method for preparing a 0.1% (w/v) Cresol Red indicator

solution. This concentration is suitable for most acid-base titration applications.

Materials and Reagents

e Cresol Red (powder)

e Sodium Hydroxide (NaOH), 0.1 M solution

o Ethanol (95%)

¢ Distilled or deionized water

e 100 mL volumetric flask

o Beaker
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e Magnetic stirrer and stir bar (optional)
e Graduated cylinders

o Pipettes

Experimental Protocol

A standard method for preparing a 0.1% Cresol Red indicator solution involves dissolving the
dye in a mixture of ethanol and a dilute sodium hydroxide solution, which facilitates the
dissolution of the sparingly soluble acid form of the indicator.[2][4]

Weighing: Accurately weigh 0.1 g of Cresol Red powder.

e Initial Dissolution: In a beaker, combine 2.65 mL of 0.1 M sodium hydroxide solution with 20
mL of 95% ethanol.[2][4] Gently warm the mixture if necessary to aid dissolution.

e Adding the Indicator: Add the weighed Cresol Red powder to the ethanol-NaOH mixture. Stir
until the dye is completely dissolved.

e Final Volume Adjustment: Quantitatively transfer the dissolved indicator solution to a 100 mL
volumetric flask.

 Dilution: Add distilled water to the flask to bring the final volume to the 100 mL mark.

e Mixing and Storage: Cap the flask and invert it several times to ensure thorough mixing.
Store the solution in a tightly closed container at room temperature.[5]

Preparation Workflow
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Start Preparation Steps End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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